Cas no 2171222-86-7 (3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-fluorobenzoic acid)

• Product Name: 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-fluorobenzoic acid
• CAS No: 2171222-86-7
• MF: C₃₃H₂₉FN₂O₆
• MW: 568.591572523117
• CID: 5965269
• PubChem ID: 165575757
• Update Time: 2025-11-01

3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-fluorobenzoic acid
• 3-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-fluorobenzoic acid
• 2171222-86-7
• EN300-1536560

• Inchi： 1S/C33H29FN2O6/c1-20(41-18-21-9-3-2-4-10-21)30(31(37)35-29-17-22(32(38)39)15-16-28(29)34)36-33(40)42-19-27-25-13-7-5-11-23(25)24-12-6-8-14-26(24)27/h2-17,20,27,30H,18-19H2,1H3,(H,35,37)(H,36,40)(H,38,39)/t20-,30+/m0/s1
• InChI Key： MHAXMLQJDSYAHT-WENCNXQZSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1NC([C@@H]([C@H](C)OCC1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 568.20096481g/mol
• Monoisotopic Mass: 568.20096481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 42
• Rotatable Bond Count: 11
• Complexity: 906
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 114Ų

Additional information on 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-fluorobenzoic acid

Introduction to 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-fluorobenzoic Acid (CAS No. 2171222-86-7)

3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-fluorobenzoic acid, identified by its CAS number 2171222-86-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate stereochemistry and functional group diversity, making it a promising candidate for various therapeutic applications.

The molecular structure of 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-fluorobenzoic acid incorporates several key features that contribute to its biological activity. The presence of a fluorobenzoyl moiety at the 4-position introduces a fluorine atom, which is well-known for its ability to enhance metabolic stability and binding affinity in drug molecules. Additionally, the benzyloxy group at the 3-position provides further modulation of pharmacokinetic properties, while the fluoren-9-ylmethoxycarbonyl (Fmoc) protected amino group suggests potential utility in peptide synthesis or as an intermediate in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between this compound and biological targets. Studies indicate that the stereochemistry at the 2R,3S configuration plays a crucial role in determining its binding affinity and selectivity. This has led to increased interest in designing analogs with optimized stereochemical profiles to enhance therapeutic efficacy.

In the realm of drug discovery, 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-fluorobenzoic acid has been explored as a potential scaffold for developing novel inhibitors targeting various enzymes and receptors. For instance, preliminary studies have suggested its interaction with serine proteases, where the fluorobenzoyl group acts as a key pharmacophore for substrate mimicry. This has opened up avenues for investigating its role in modulating pathways associated with inflammation and cancer.

The Fmoc protecting group not only facilitates controlled peptide synthesis but also allows for post-synthetic modifications. This versatility makes the compound valuable in libraries designed for high-throughput screening (HTS), where rapid identification of bioactive molecules is essential. The incorporation of fluorine into the molecular framework aligns with modern trends in medicinal chemistry, where fluorinated compounds are increasingly recognized for their improved pharmacological properties.

One of the most compelling aspects of this compound is its potential application in designing prodrugs. The combination of hydrophobic (fluorobenzoyl) and hydrophilic (benzyloxy) groups can influence solubility and bioavailability, making it an attractive candidate for oral or parenteral administration. Furthermore, the presence of an amide linkage provides stability under physiological conditions while allowing for enzymatic degradation at the target site.

Emerging research also highlights the compound's role in modulating immune responses. The fluorobenzoyl group has been shown to interfere with signaling pathways involving cytokine production, suggesting potential therapeutic benefits in autoimmune disorders or infectious diseases. Additionally, the stereochemical purity at the chiral centers ensures consistent biological activity, which is critical for clinical applications.

The synthesis of 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-fluorobenzoic acid involves multi-step organic reactions requiring precise control over reaction conditions. Advanced synthetic methodologies, such as asymmetric catalysis and flow chemistry, have been employed to achieve high yields and enantiomeric purity. These techniques not only streamline production but also enhance scalability for industrial applications.

From a regulatory perspective, this compound represents an interesting case study due to its complex structure and multiple functional groups. Regulatory agencies often require extensive characterization data to assess its safety and efficacy before approval for clinical use. However, its structural features align well with guidelines set forth by major pharmaceutical bodies, suggesting a favorable path forward.

The future prospects of 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-fluorobenzoic acid are vast, particularly as computational tools continue to refine virtual screening processes. Its unique structural attributes make it a versatile building block for drug discovery programs targeting neurological disorders, metabolic diseases, and oncological conditions. As research progresses, collaborations between academic institutions and pharmaceutical companies will likely accelerate the development pipeline for this promising compound.